Cas no 954238-70-1 (tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate)

Tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a 3-iodophenylmethyl substituent. This compound is particularly valuable in organic synthesis, where the Boc group provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. The presence of the iodine moiety offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its well-defined reactivity and compatibility with diverse reaction conditions make it a useful intermediate in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity.

tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate structure

954238-70-1 structure

Product Name:tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate

CAS No:954238-70-1

MF:C₁₃H₁₈INO₂

MW:347.191996097565

MDL:MFCD09701239

CID:867078

PubChem ID:84820092

Update Time:2025-08-04

tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

- (3-IODO-BENZYL)-METHYL-CARBAMIC ACID TERT-BUTYL ESTER
-  
- tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate
- tert-Butyl3-iodobenzyl(methyl)carbamate
- 954238-70-1
- SB40231
- TERT-BUTYL N-[(3-IODOPHENYL)METHYL]-N-METHYLCARBAMATE
- EN300-23700874
- tert-Butyl 3-iodobenzyl(methyl)carbamate
- DB-257668
- MDL： MFCD09701239
- Inchi： 1S/C13H18INO2/c1-13(2,3)17-12(16)15(4)9-10-6-5-7-11(14)8-10/h5-8H,9H2,1-4H3
- InChI Key： HBDUUHWRABPWGD-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)CN(C)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 347.03823g/mol
Monoisotopic Mass: 347.03823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 29.5Å²

tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019139679-1g	tert-Butyl 3-iodobenzyl(methyl)carbamate	954238-70-1	95%	1g	$481.80	2023-08-31
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0431-1g	(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester	954238-70-1	96%	1g	7615.42CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0431-5g	(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester	954238-70-1	96%	5g	29681.48CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0431-500mg	(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester	954238-70-1	96%	500mg	4231.73CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0431-100mg	(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester	954238-70-1	96%	100mg	1060.05CNY	2021-05-08
eNovation Chemicals LLC	Y1111183-1g	tert-Butyl 3-iodobenzylmethylcarbamate	954238-70-1	95%	1g	$550	2024-05-23
eNovation Chemicals LLC	Y1111183-5g	tert-Butyl 3-iodobenzylmethylcarbamate	954238-70-1	95%	5g	$998	2024-05-23
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0431-1g	(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester	954238-70-1	96%	1g	¥7615.42	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0431-5g	(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester	954238-70-1	96%	5g	¥29681.48	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0431-500mg	(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester	954238-70-1	96%	500mg	¥4231.73	2025-04-11